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Compound of Interest

Compound Name: NCATS-SM4487

Cat. No.: B12422599

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the chemical probe NCATS-SM4487 against
other known inhibitors of Ubiquitin-Specific Protease 5 (USP5). USP5 is a deubiquitinating
enzyme that plays a crucial role in cellular processes by disassembling unanchored
polyubiquitin chains, thereby maintaining ubiquitin homeostasis.[1][2] Its involvement in various
diseases, including cancer, has made it an attractive target for therapeutic intervention.[3][4][5]
This document summarizes key performance data, details experimental methodologies, and
visualizes relevant biological pathways and workflows to aid researchers in selecting the
appropriate chemical probe for their studies.

Performance Benchmark: NCATS-SM4487 and Other
USP5 Probes

The following table summarizes the quantitative data for NCATS-SM4487 and Vialinin A, two
known inhibitors of USP5. It is important to note that the data presented here is compiled from
different studies, and a direct head-to-head comparison under identical experimental conditions
is not currently available in the public domain.
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Signaling Pathway and Mechanism of Action

USP5 regulates cellular processes by recycling ubiquitin. NCATS-SM4487 inhibits this process
by binding to the ZnF-UBD of USP5, which prevents the recognition of the C-terminal diglycine
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motif of ubiquitin and allosterically inhibits the enzyme's catalytic activity.
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USP5 Signaling Pathway and Inhibition

Inhibition Mechanism
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Surface Plasmon Resonance (SPR) Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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